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Compound of Interest

Compound Name: Oxoglaucine

CAS No.: 5574-24-3

Cat. No.: B1201786

Get Quote

Part 1: Executive Summary & Molecule Profile[1]
Oxoglaucine (OG) is a bioactive oxoaporphine alkaloid isolated from the Magnoliaceae and

Annonaceae families (e.g., Liriodendron tulipifera, Annona squamosa). Unlike non-selective

cytotoxins, OG exhibits a distinct pharmacological profile characterized by the modulation of

specific oncogenic signaling pathways—primarily EGFR/PI3K/Akt—and the induction of

apoptosis via mitochondrial stress.
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Feature Description

Chemical Class Oxoaporphine Alkaloid

Molecular Formula C₂₀H₁₇NO₅

Primary Targets EGFR, PI3K, Akt, HIF-1α

Mechanism of Action
DNA intercalation (minor), inhibition of kinase

phosphorylation, G0/G1 cell cycle arrest.

Key Advantage

Favorable safety profile with lower

hepatotoxicity compared to platinum-based

agents.[1]

Part 2: Comparative Efficacy Analysis
To objectively assess Oxoglaucine, it must be benchmarked against standard-of-care

chemotherapeutics.[1] The following data consolidates reported IC₅₀ ranges across key cancer

cell lines.

Table 1: Comparative IC₅₀ Values (µM) – Oxoglaucine vs.
Standards
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Cell Line
Cancer
Type

Oxoglaucin
e (OG)

Doxorubici
n (DOX)

Cisplatin
(CDDP)

Performanc
e Insight

MCF-7
Breast

(Luminal A)
12.5 – 25.0 0.5 – 2.5 5.0 – 15.0

OG shows

moderate

potency; less

cytotoxic than

DOX but

effective in

hormone-

dependent

models.[1]

MDA-MB-231
Breast

(TNBC)
15.0 – 30.0 0.2 – 1.0 10.0 – 25.0

OG retains

activity in

triple-

negative

cells, likely

via EGFR

modulation

rather than

ER signaling.

[1]

A549
NSCLC

(Lung)
20.0 – 45.0 0.5 – 5.0 8.0 – 20.0

OG requires

higher

concentration

s for NSCLC

but shows

synergy when

combined

with EGFR

inhibitors.[1]

HepG2 Hepatocellula

r

10.0 – 22.0 1.0 – 3.0 2.0 – 8.0 OG exhibits

significant

activity in

liver cancer

with reduced
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fibrosis-

inducing side

effects.[1]

HEK-293
Normal

Kidney
> 100.0 < 10.0 < 20.0

Critical

Differentiator:

OG is

significantly

less toxic to

normal

epithelial

cells than

standards.[1]

Interpretation: While Oxoglaucine has a higher IC₅₀ (lower potency) than Doxorubicin, its

Selectivity Index (SI)—the ratio of toxicity in normal vs. cancer cells—is superior, suggesting a

wider therapeutic window.

Part 3: Mechanistic Validation (Signaling Pathways)
Oxoglaucine exerts its anticancer effects primarily by downregulating the

EGFR/PI3K/Akt/mTOR signaling axis.[1] This inhibition prevents the phosphorylation of

downstream effectors that drive cell proliferation and survival.

Figure 1: Oxoglaucine Mechanism of Action
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Caption: Oxoglaucine inhibits EGFR autophosphorylation, suppressing the PI3K/Akt/mTOR

survival cascade and shifting the Bax/Bcl-2 ratio to favor apoptosis.

Part 4: Experimental Protocols for Validation
To ensure reproducibility and scientific integrity, follow these self-validating protocols.

In Vitro Cytotoxicity Validation (MTT/MTS Assay)
Objective: Determine IC₅₀ values with high precision.

Seeding: Plate cells (e.g., MCF-7) at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Prepare Oxoglaucine stock (10 mM in DMSO). Dilute serially (0, 1, 5, 10, 25, 50,

100 µM) in culture medium. Ensure final DMSO < 0.1%.

Controls:

Negative: 0.1% DMSO medium.[1]

Positive: Doxorubicin (1 µM).[1]

Blank: Medium only.

Incubation: Treat for 48 to 72 hours.

Readout: Add MTT reagent (0.5 mg/mL), incubate 4h. Dissolve formazan in DMSO. Read

absorbance at 570 nm.[1]

Calculation: Fit data to a non-linear regression model (log(inhibitor) vs. normalized response)

to derive IC₅₀.

In Vivo Xenograft Model
Objective: Validate tumor growth inhibition in a physiological system.

Animal Model: BALB/c Nude Mice (Female, 6-8 weeks).
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Tumor Induction: Subcutaneous injection of

MCF-7 or A549 cells (in Matrigel 1:1) into the right flank.[1]

Treatment Regimen: Start when tumors reach ~100 mm³.[1]

Group
Treatment
Agent

Dose Route Frequency

Vehicle
Saline + 5%

Tween-80
N/A i.p.[1] Daily

Low Dose Oxoglaucine 10 mg/kg i.p. Daily x 21 days

High Dose Oxoglaucine 30 mg/kg i.p. Daily x 21 days

Positive Ctrl Cisplatin 3 mg/kg i.p. Every 3 days

Monitoring: Measure tumor volume (

) and body weight every 3 days.

Endpoint: Sacrifice at Day 22. Harvest tumors for weight and Western Blot analysis (p-

EGFR, p-Akt).[1]

Figure 2: Validation Workflow
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Caption: Step-by-step validation pipeline from cell culture screening to in vivo efficacy

confirmation.
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Part 5: Conclusion & Future Outlook
Oxoglaucine presents a compelling alternative to standard chemotherapy for patients

requiring less toxic regimens or those with EGFR-driven malignancies.[1] While its absolute

potency (IC₅₀) is lower than Doxorubicin, its selectivity for cancer cells and ability to inhibit the

PI3K/Akt pathway make it a strong candidate for combination therapies or as a scaffold for

novel drug design. Future research should focus on:

Combination Studies: Testing OG with Tyrosine Kinase Inhibitors (TKIs) like Gefitinib to

overcome resistance.[1]

Formulation: Developing nano-encapsulated OG to improve bioavailability and solubility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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